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Compound of Interest

1-Phenethyl-4-
Compound Name:

propionyloxypiperidine
CAS No.: 1462260-87-2
Cat. No.: B16369352

Get Quote

\ J

AN-2025-12-A
Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the structural confirmation of 1-
Phenethyl-4-propionyloxypiperidine using one- and two-dimensional Nuclear Magnetic
Resonance (NMR) spectroscopy. As a known byproduct in the synthesis of fentanyl, accurate
structural elucidation is critical for forensic and research applications.[1][2] This note outlines
the necessary steps for sample preparation, spectral acquisition (*H, 13C, COSY, HSQC,
HMBC), and data interpretation.

Introduction

1-Phenethyl-4-propionyloxypiperidine is a tertiary amine with a molecular formula of
C16H23NO2 and a molecular weight of 261.36 g/mol .[3] It is structurally related to opioids and is
identified as a byproduct in fentanyl synthesis.[1][4] Nuclear Magnetic Resonance (NMR)
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spectroscopy is a powerful non-destructive analytical technique that provides detailed
information about the molecular structure of a compound. Through the analysis of chemical
shifts, spin-spin couplings, and through-bond or through-space correlations, an unambiguous
structural assignment can be achieved. This protocol details the use of *H NMR, 13C NMR, and
2D NMR experiments for the complete structural confirmation of 1-Phenethyl-4-
propionyloxypiperidine.

Predicted *H and **C NMR Spectral Data

Based on the chemical structure, the expected NMR signals for 1-Phenethyl-4-
propionyloxypiperidine can be predicted. The numbering convention used for assignment is
shown in the diagram below.

Caption: Structure of 1-Phenethyl-4-propionyloxypiperidine with atom numbering.

Table 1: Predicted *H NMR Chemical Shifts

Protons (Position) Predicted & (ppm) Multiplicity Integration
H-2', H-6' 7.20-7.35 m 2H
H-3', H-4', H-5' 7.15-7.25 m 3H
H-7' 2.75-2.90 m 2H
H-8' 2.55-2.70 m 2H
H-4 4.80-5.00 tt 1H
H-2eq, H-6eq 2.85-3.00 m 2H
H-2ax, H-6ax 2.20-2.35 m 2H
H-3eq, H-5eq 1.90-2.05 m 2H
H-3ax, H-5ax 1.65-1.80 m 2H
H-1" 2.25-2.40 q 2H
H-2" 1.10-1.25 t 3H

Table 2: Predicted 3C NMR Chemical Shifts
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Carbons (Position) Predicted & (ppm)
C=0 173-175
C-1 139-141
Cc-2, C-6' 128-130
Cc-3, C-5 128-129
C-4' 126-127
C-4 69-72
Cc-8' 60-62
C-2,C-6 52-54
C-7 33-35
C-3,C-5 30-32
c-1" 27-29
c-2" 9-11

Experimental Protocols

The following section details the protocols for sample preparation and acquisition of NMR
spectra.
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Acquire 1D Spectra

1D *H NMR Acquisition

Proton-Proton Correlations \Direct C-H Correlations

2D COSY Acquisition 2D HSQC Acquisition

Data Processing & Analysis
(Integration, Peak Picking)

Structural Elucidation

NMR Analysis Workflow

Sample Preparation

(~10 mg in 0.6 mL CDCls)

Long-Range C-H Correlations

2D HMBC Acquisition

Acquire 1D Spectra

1D 3C NMR Acquisition

Direct C-H Correlations Long-Range C-H Correlations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. DrugsData.org (was EcstasyData): Test Details : Result #15994 - Fentanyl, 15994 (m)
[drugsdata.org]

o 3. 1-Phenethyl-4-propionyloxypiperidine | CL6H23NO2 | CID 91725431 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. caymanchem.com [caymanchem.com]

 To cite this document: BenchChem. [Application Note: Structural Confirmation of 1-
Phenethyl-4-propionyloxypiperidine using NMR Spectroscopy]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b16369352/docs#application-note-
structural-confirmation-of-1-phenethyl-4-propionyloxypiperidine-using-nmr-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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